6-[(3S)-3-hydroxy-3-phenylpropyl]-1,6-naphthyridin-5(6H)-one

• IUPAC Name: 6-[(3S)-3-hydroxy-3-phenylpropyl]-1,6-naphthyridin-5-one
• InChI: InChI=1S/C17H16N2O2/c20-16(13-5-2-1-3-6-13)9-12-19-11-8-15-14(17(19)21)7-4-10-18-15/h1-8,10-11,16,20H,9,12H2/t16-/m0/s1
• InChI Key: GTWHFDYCBZWWAQ-INIZCTEOSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CCN2C=CC3=C(C2=O)C=CC=N3)O
• Isomeric SMILES: C1=CC=C(C=C1)[C@H](CCN2C=CC3=C(C2=O)C=CC=N3)O
• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol

Description

Synthesis Analysis

The synthesis of naphthyridine derivatives, such as 6H-indolo[2,3-b][1,6]naphthyridines, involves the treatment of phenyl isocyanates with iminophosphoranes, leading to the formation of benzoenynyl carbodiimides. These intermediates undergo thermolysis to yield the desired naphthyridines, which are considered as 5-aza analogues of ellipticine alkaloids (Zhang et al., 2000).

Molecular Structure Analysis

The molecular structure of 6-[(3S)-3-hydroxy-3-phenylpropyl]-1,6-naphthyridin-5(6H)-one can be analyzed through various spectroscopic techniques. For instance, compounds with a naphthyridine moiety exhibit distinct planar structures with dihedral angles indicating the degree of planarity and potential for intramolecular interactions, as seen in related compounds (Sankaranarayanan et al., 2001).

Chemical Reactions and Properties

Naphthyridine derivatives undergo various chemical reactions, including Claisen rearrangement and cyclization, to yield complex heterocyclic compounds. These reactions are influenced by the substituents and conditions employed, leading to a diverse range of products with unique properties (Majumdar & Rafique-ul-Islam, 2007).